N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H17N5O2/c1-13-3-2-4-15(7-13)25-20-16(10-24-25)19(22-11-23-20)21-9-14-5-6-17-18(8-14)27-12-26-17/h2-8,10-11H,9,12H2,1H3,(H,21,22,23)
• InChI Key: IRLOMICYHIARJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=NC=NC(=C3C=N2)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol
• CAS No.: 393820-71-8

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is involved in the synthesis of various pyrazole derivatives, as demonstrated in studies like the synthesis, characterization, and X-ray crystal study of pyrazole derivatives. These compounds exhibit significant biological activities against breast cancer and microbes, as confirmed through various spectroscopic techniques and theoretical calculations (Titi et al., 2020).

Application in Cancer Research

• This chemical has been implicated in the development of drug candidates for the treatment of triple negative breast cancer (TNBC). Derivatives of this compound, such as those synthesized in research on 3-(phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives, have shown potent anti-TNBC activities both in vitro and in vivo (Zhang et al., 2016).

Antimicrobial and Antibacterial Applications

• The compound plays a role in the synthesis of new pyrazolopyrimidine derivatives with notable antimicrobial activity. Studies have shown the effective synthesis and biological evaluation of these derivatives against various microbial strains (Rahmouni et al., 2014).

Application in Material Science

• In material science, derivatives of this compound have been used in the synthesis of antimicrobial additives for surface coatings and printing inks. Research shows that incorporating these compounds into polyurethane varnish and printing ink paste enhances antimicrobial effects and can slightly improve physical and mechanical properties (El‐Wahab et al., 2015).

Synthesis of Heterocyclic Compounds

• The compound contributes to the synthesis of heterocyclic compounds, which are of interest in medicinal chemistry. For instance, it has been used in the diversity synthesis of pyrimido[4,5-b][1,6]naphthyridine and its derivatives under microwave irradiation, a method beneficial for biomedical screening (Han et al., 2009).